Cas no 2411237-37-9 (2-chloro-N-2-(2-methoxypyridin-4-yl)ethyl-N-methylacetamide)

• Product Name: 2-chloro-N-2-(2-methoxypyridin-4-yl)ethyl-N-methylacetamide
• CAS No: 2411237-37-9
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 5683430
• PubChem ID: 165789882
• Update Time: 2025-10-29

2-chloro-N-2-(2-methoxypyridin-4-yl)ethyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• Z2763284801
• 2-chloro-N-[2-(2-methoxypyridin-4-yl)ethyl]-N-methylacetamide
• EN300-26577838
• 2411237-37-9
• 2-chloro-N-2-(2-methoxypyridin-4-yl)ethyl-N-methylacetamide

• Inchi： 1S/C11H15ClN2O2/c1-14(11(15)8-12)6-4-9-3-5-13-10(7-9)16-2/h3,5,7H,4,6,8H2,1-2H3
• InChI Key： FMFXWUOMYCHGIA-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CCC1C=CN=C(C=1)OC)=O

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-chloro-N-2-(2-methoxypyridin-4-yl)ethyl-N-methylacetamide

Research Brief on 2-chloro-N-2-(2-methoxypyridin-4-yl)ethyl-N-methylacetamide (CAS: 2411237-37-9)

In recent years, the compound 2-chloro-N-2-(2-methoxypyridin-4-yl)ethyl-N-methylacetamide (CAS: 2411237-37-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. The presence of a chloroacetamide moiety and a methoxypyridine ring suggests its utility as a versatile intermediate or a bioactive scaffold in medicinal chemistry.

Recent studies have focused on the synthesis and biological evaluation of 2-chloro-N-2-(2-methoxypyridin-4-yl)ethyl-N-methylacetamide. A 2023 publication in the Journal of Medicinal Chemistry detailed its role as a key intermediate in the development of novel kinase inhibitors. The study highlighted the compound's ability to undergo nucleophilic substitution reactions, making it a valuable building block for the construction of more complex pharmacophores. Additionally, its stability under physiological conditions was noted, which is a critical factor for its potential in vivo applications.

Another significant finding comes from a preclinical study published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's interaction with specific protein targets. The research demonstrated that 2-chloro-N-2-(2-methoxypyridin-4-yl)ethyl-N-methylacetamide exhibits moderate binding affinity to certain enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for the development of anti-inflammatory agents, although further optimization is required to enhance its selectivity and potency.

In addition to its pharmacological potential, the compound has also been investigated for its chemical properties. A recent study in Organic & Biomolecular Chemistry reported on its reactivity in various solvent systems, providing insights into its suitability for large-scale synthesis. The researchers emphasized the importance of controlling reaction conditions to minimize side reactions and improve yield, which is crucial for industrial applications.

Despite these promising findings, challenges remain in the development of 2-chloro-N-2-(2-methoxypyridin-4-yl)ethyl-N-methylacetamide as a therapeutic agent. Issues such as metabolic stability, toxicity, and bioavailability need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance the understanding of this compound and unlock its full potential.

In conclusion, 2-chloro-N-2-(2-methoxypyridin-4-yl)ethyl-N-methylacetamide (CAS: 2411237-37-9) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its properties and exploring its applications in targeted therapies, paving the way for novel treatments in various disease areas.